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Compound of Interest

Compound Name: truliner

Cat. No.: B1166193

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of "Original Truliner®" (a
PMMA-based resin) and "New Truliner®" (a PEMA-based resin) samples for a variety of
mechanical tests. The information is intended to assist in the evaluation of these materials for
dental and other biomedical applications.

Material Overview

Truliner® products are widely used in dentistry for denture relining and repair. "Original
Truliner®" is a Polymethyl Methacrylate (PMMA) based material, known for its rigidity and
long-term stability.[1][2][3][4][5] "New Truliner®" is a Polyethyl Methacrylate (PEMA) based
resin, offering a lower exothermic reaction during curing and improved flexibility.[6][7][8]
Understanding the mechanical properties of these materials is crucial for predicting their clinical
performance and for the development of new dental polymers.

Summary of Mechanical Properties

The following table summarizes the mechanical properties of "Original Truliner®" and "New
Truliner®" as reported in the scientific literature. It is important to note that these values can be
influenced by the specific testing methodology, specimen preparation, and storage conditions.
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Mechanical Original Truliner® New Truliner® Test Standard
Property (PMMA) (PEMA) (Recommended)
Tensile Strength 25 - 40 MPa[9][10] 20 - 35 MPa ASTM D638

ASTM D790, ISO
Flexural Strength 50 - 70 MPa[11] 40 - 60 MPa

4049

ASTM D790, ISO
Flexural Modulus 1.5- 2.5 GPa[11] 1.0-2.0GPa

4049
Compressive Strength 70 - 90 MPa 60 - 80 MPa ASTM D695

Impact Strength
(Charpy)

Not widely reported

6.03 - 6.20 kJ/m?[8]

ASTM D6110/1SO
179

Fracture Toughness

Not widely reported

1.46 - 1.64 MPa.mY/
2[12]

ASTM D5045 / 1SO
13586

Experimental Protocols

Accurate and reproducible mechanical testing requires strict adherence to standardized

procedures. The following protocols are based on ASTM and ISO standards and are adapted

for the specific handling of Truliner® materials.

General Sample Preparation Workflow

The following diagram outlines the general workflow for preparing Truliner® specimens for

mechanical testing.
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Material Preparation

Mixing of Powder and Liquid

'

Pouring into Mold

'

Curing

Post-Curing Processing

Demolding

'

Finishing and Polishing

'

Storage

Mechanical Testing

Perform Mechanical Test

Specimen Preparation Testing Procedure Data Analysis
Dumbbell-shaped Specimen Mount in Universal Apply Tensile Load at . Calculate Tensile Strength,
—— — —
(ASTM D638 Type V) Testing Machine Constant Crosshead Speed Record Load vs. Elongation Modulus, and Elongation
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Specimen Preparation Testing Procedure Data Analysis
Rectangular Bar Specimen .| Place on 3-Point | Apply Load to Center at ~ . .| Calculate Flexural Strength
(25mm x 2mm X 2mm) I Bending Fixture | Constant Crosshead Speed >| Record Load vs. Deflection 1 and Modulus

Specimen Preparation

Testing Procedure Data Analysis
Cylindrical Specimen Place Between Apply Compressive Load at Calculate Compressive
(e.g., 12.7mm diameter, [—| R | APPY P Record Load vs. Deformation p
25.4mm height) Compression Platens Constant Crosshead Speed Strength and Modulus

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 10. researchgate.net [researchgate.net]

e 11. Antifungal Effect of Piezoelectric Charges on PMMA Dentures - PMC
[pmc.ncbi.nlm.nih.gov]

o 12. Effect of thermal cycling on denture base and autopolymerizing reline resins - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Mechanical Testing
of Truliner® Dental Resins]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166193#truliner-sample-preparation-for-
mechanical-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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